Cas no 2172165-85-2 (2,2,2-trifluoro-N-{2-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-yl}acetamide)

• Product Name: 2,2,2-trifluoro-N-{2-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-yl}acetamide
• CAS No: 2172165-85-2
• MF: C₁₅H₁₆F₆N₂O
• MW: 354.290764808655
• CID: 6561030
• PubChem ID: 165873735
• Update Time: 2025-05-21

2,2,2-trifluoro-N-{2-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-yl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2,2,2-trifluoro-N-{2-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-yl}acetamide
• 2,2,2-trifluoro-N-{2-methyl-5-[4-(trifluoromethyl)phenyl]piperidin-3-yl}acetamide
• EN300-1616543
• 2172165-85-2

• Inchi： 1S/C15H16F6N2O/c1-8-12(23-13(24)15(19,20)21)6-10(7-22-8)9-2-4-11(5-3-9)14(16,17)18/h2-5,8,10,12,22H,6-7H2,1H3,(H,23,24)
• InChI Key： IJOZCZDVGKKDKN-UHFFFAOYSA-N
• SMILES： FC(C(NC1C(C)NCC(C2C=CC(C(F)(F)F)=CC=2)C1)=O)(F)F

Computed Properties

• Exact Mass: 354.11668211g/mol
• Monoisotopic Mass: 354.11668211g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 2
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 3
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 41.1Ų

Additional information on 2,2,2-trifluoro-N-{2-methyl-5-4-(trifluoromethyl)phenylpiperidin-3-yl}acetamide

Compound CAS No. 2172165-85-2: 2,2,2-Trifluoro-N-{2-Methyl-5-[4-(Trifluoromethyl)Phenyl]Piperidin-3-Yl}Acetamide

The compound with CAS No. 2172165-85-2, named 2,2,2-Trifluoro-N-{2-Methyl-5-[4-(Trifluoromethyl)Phenyl]Piperidin-3-Yl}Acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of trifluoroacetamides and features a complex structure that combines trifluoromethyl groups with a piperidine ring system. The presence of these functional groups imparts unique chemical and physical properties to the molecule, making it a subject of interest in contemporary research.

The molecular structure of 2,2,2-Trifluoro-N-{...} is characterized by a trifluoroacetyl group attached to a piperidine derivative. The piperidine ring is substituted at the 3-position with an acetamide group and at the 5-position with a para-trifluoromethylphenyl group. This substitution pattern enhances the molecule's stability and bioavailability, making it a promising candidate for drug development. Recent studies have highlighted its potential as a modulator of specific biological targets, such as ion channels and enzymes, which are critical in various therapeutic areas.

One of the most intriguing aspects of this compound is its ability to interact with biological systems in a highly specific manner. Researchers have demonstrated that CAS No. 2172165-85-2 exhibits potent inhibitory activity against certain enzymes involved in inflammatory pathways. This property has led to its investigation as a potential anti-inflammatory agent. Moreover, its trifluoromethyl groups contribute to its lipophilicity, which is essential for crossing biological membranes and reaching target sites within the body.

The synthesis of N-{...} involves a multi-step process that combines advanced organic chemistry techniques. The key steps include the preparation of the piperidine derivative through ring-closing reactions and subsequent acylation with the trifluoroacetyl group. The reaction conditions are carefully optimized to ensure high yields and purity of the final product. Recent advancements in catalytic methods have further streamlined this synthesis process, making it more efficient and scalable for industrial production.

In terms of applications, CAS No. 217-based compounds are being explored in the field of drug delivery systems. Their unique chemical properties allow for the development of targeted drug delivery vehicles that can enhance therapeutic efficacy while minimizing side effects. Additionally, their compatibility with various formulation techniques makes them suitable for use in both oral and parenteral drug delivery systems.

Recent research has also focused on the environmental impact of N-{...}-related compounds. Studies have shown that these molecules exhibit low toxicity to aquatic organisms under standard testing conditions. This finding is crucial for their potential use in agrochemicals or other environmental applications where eco-friendliness is a primary concern.

In conclusion, CAS No. 217-based compounds like N-{...} represent a promising class of molecules with diverse applications across multiple disciplines. Their unique chemical structure, combined with recent advances in synthesis and application techniques, positions them as key players in future scientific innovations.